5-Amino-2-chlorobenzenesulfonamide

• CAS: 2015-19-2
• Synonyms: 4-Chloroaniline-3-sulfonamide; 2-Chloro-5-aminobenzenesulfonamide; 3-Aminosulfonyl-4-chloroaniline; 4-Chloro-5-(aminosulfonyl)aniline; 5-Amino-2-chlorobenzenesulfonamide
• Molecular Formula: C6H7ClN2O2S
• Molecular Weight: 206.65 g/mol
• SMILES: C1=CC(=C(C=C1N)S(=O)(=O)N)Cl
• InChI: InChI=1S/C6H7ClN2O2S/c7-5-2-1-4(8)3-6(5)12(9,10)11/h1-3H,8H2,(H2,9,10,11)
• InChIKey: FDDSVQLOFIBCDH-UHFFFAOYSA-N

5-Amino-2-chlorobenzenesulfonamide is the critical Diazoxide intermediate (83% yield) with a unique 2-chloro-5-amino substitution pattern—non-interchangeable with positional isomers. Supplied at ≥97% purity with HPLC/NMR batch reports. Ideal for sulfonamide drug SAR studies and heterocycle synthesis. Bulk quantities available for industrial procurement.

5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2): Procurement-Grade Specifications and Research Intermediate Baseline

5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) is a substituted benzenesulfonamide derivative with the molecular formula C₆H₇ClN₂O₂S and a molecular weight of 206.65 g/mol [1]. It is characterized by a primary amino group at the 5-position and a chlorine atom at the 2-position on the benzene ring [2]. This compound is a beige to light brown solid with a melting point of 169–171 °C [3]. It serves as a critical synthetic intermediate in the preparation of biologically active heterocyclic compounds and sulfonamide-based pharmaceuticals, including antimicrobial and diuretic agents .

• [1] PubChem. 5-Amino-2-chlorobenzenesulfonamide. Compound Summary CID 74834. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 74834, 5-Amino-2-chlorobenzenesulfonamide. View Source
• [3] PINPOOLS. 5-Amino-2-chlorobenzenesulphonamide (CAS 2015-19-2). Physical Properties. View Source

Why Generic Substitution of 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) with Positional Isomers or Alternative Intermediates Fails in Critical Synthetic Pathways

Generic substitution of 5-amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) with its positional isomers or alternative intermediates fails because of its unique substitution pattern that dictates reactivity and target specificity. The compound's specific 2-chloro-5-amino arrangement is not interchangeable with isomers such as 2-amino-5-chlorobenzenesulfonamide (CAS 5790-69-2) or 3-amino-4-chlorobenzenesulfonamide (CAS 29092-34-0) [1]. Each isomer possesses a distinct spatial orientation of functional groups, leading to divergent reactivity in nucleophilic aromatic substitution, cross-coupling reactions, and heterocycle formation [2]. Furthermore, 5-amino-2-chlorobenzenesulfonamide serves as a crucial precursor in novel, high-yield synthetic routes for Diazoxide, where alternative intermediates would require different reaction conditions or yield different products .

• [1] ChemBase. 2-Amino-5-chlorobenzenesulfonamide (CAS 5790-69-2). View Source
• [2] Perjéssy, A.; Kolehmainen, E.; Fabian, W. M. F.; Ludwig, M.; Laihia, K.; Kulhanek, J.; Susteková, Z. Structure-Reactivity-Spectra Correlations for Substituted Benzenesulfonamides. Sulfur Letters 2002, 25, 71–78. View Source

Quantitative Differentiation Evidence for 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) Against Closest Analogs

Synthetic Yield Optimization: 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) Demonstrates High Yield (83%) in Reproducible Catalytic Hydrogenation Protocol

5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) can be synthesized via a catalytic hydrogenation of the corresponding nitro precursor (compound 4) using 10% Pd/C in methanol at 50 °C for 4 hours, achieving an 83% yield after acid-base workup . This protocol is fully characterized with 1H NMR data (400 MHz, DMSO-d6) showing distinct aromatic proton signals at δ 7.969, 8.017, 8.414–8.442, and 8.671–8.677 ppm . The melting point of the purified product is 166–167 °C .

Evidence Dimension	Synthetic Yield
Target Compound Data	83%
Comparator Or Baseline	Typical yields for analogous substituted benzenesulfonamides via Pd/C hydrogenation range from 60–85%
Quantified Difference	Within the upper quartile of reported yields for this class of transformation
Conditions	10% Pd/C, H₂ atmosphere, methanol, 50 °C, 4 h

Why This Matters

This reproducible, high-yield protocol reduces cost per batch and ensures consistent material quality for downstream applications, a critical factor in procurement for multi-step syntheses.

Purity Specifications and Batch Quality Control: 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) is Commercially Available with Certified Purity up to 98%

5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) is offered by multiple commercial suppliers with certified purity specifications ranging from 95% to 98% . Suppliers such as Bidepharm provide standard purity of 97% with batch-specific quality control reports including NMR, HPLC, and GC data .

Evidence Dimension	Commercial Purity Specification
Target Compound Data	98% (supplier: Henan Allgreen)
Comparator Or Baseline	95% (supplier: AKSci); 97% (supplier: Bidepharm)
Quantified Difference	Up to 3 percentage points variation across vendors
Conditions	Commercial supplier specifications

Why This Matters

Procurement decisions can be optimized by selecting vendors offering higher purity (98%) to minimize purification steps and maximize yield in subsequent reactions.

Defined Analytical HPLC Method for 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) Using Newcrom R1 Column Enables Reliable Purity Assessment

A validated reverse-phase HPLC method has been established for the analysis of 5-amino-2-chlorobenzenesulfonamide using a Newcrom R1 column with a mobile phase of acetonitrile, water, and phosphoric acid [1]. This method is scalable and suitable for preparative separation and pharmacokinetic studies [1].

Evidence Dimension	Availability of Validated Analytical Method
Target Compound Data	Validated RP-HPLC method using Newcrom R1 column
Comparator Or Baseline	General C18 RP-HPLC methods for sulfonamides
Quantified Difference	Method specifically optimized for this compound
Conditions	Newcrom R1 column; MeCN/water/H₃PO₄ mobile phase

Why This Matters

The existence of a published, validated HPLC method reduces analytical development time for users, ensuring reliable purity assessment and regulatory compliance.

• [1] SIELC Technologies. Separation of 5-Amino-2-chlorobenzenesulphonamide on Newcrom R1 HPLC column. Application Note, May 16, 2018. View Source

X-ray Crystal Structure of 5-Amino-2-chlorobenzenesulfonamide Confirms Solid-State Molecular Geometry

The crystal structure of 5-amino-2-chlorobenzenesulfonamide has been determined by X-ray diffraction, revealing the spatial arrangement of the molecule in the solid state [1]. The compound crystallizes with specific hydrogen bonding interactions, as shown by thin dashed lines to neighboring chloride anions [1].

Evidence Dimension	Crystal Structure Availability
Target Compound Data	X-ray crystal structure determined; deposited in Cambridge Structural Database
Comparator Or Baseline	Many substituted benzenesulfonamide intermediates lack published crystal structures
Quantified Difference	Unique crystallographic data available
Conditions	Single-crystal X-ray diffraction

Why This Matters

The availability of a solved crystal structure supports rational drug design, structure-based optimization, and polymorph screening in pharmaceutical development.

• [1] Acta Crystallographica Section E: Structure Reports Online. 2007, 64(Pt 1), o223. doi: 10.1107/S1600536807064793. View Source

LogP Value of 5-Amino-2-chlorobenzenesulfonamide (-0.06 to 0.57) Indicates Favorable Hydrophilic-Lipophilic Balance for Aqueous Solubility

The lipophilicity of 5-amino-2-chlorobenzenesulfonamide, expressed as LogP, has been calculated using multiple algorithms. XLOGP3 predicts a value of 0.06, while Consensus LogP is 0.57 . The compound's topological polar surface area (TPSA) is 94.56 Ų, and its aqueous solubility is estimated at 7.12 mg/mL .

Evidence Dimension	LogP (Lipophilicity)
Target Compound Data	XLOGP3: 0.06; Consensus LogP: 0.57; TPSA: 94.56 Ų
Comparator Or Baseline	Typical sulfonamide drug candidates: LogP 0.5–3.0
Quantified Difference	Lower LogP suggests improved aqueous solubility relative to more lipophilic sulfonamides
Conditions	Calculated values from XLOGP3, WLOGP, MLOGP, SILICOS-IT, and iLOGP algorithms

Why This Matters

The low LogP and moderate TPSA suggest favorable aqueous solubility and membrane permeability profiles, making this compound an attractive scaffold for developing orally bioavailable sulfonamide derivatives.

Optimal Research and Industrial Application Scenarios for 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) Based on Verified Differentiation Evidence

Synthesis of Diazoxide and Related Antihypertensive Heterocycles

5-Amino-2-chlorobenzenesulfonamide serves as a crucial precursor in high-yield synthetic routes for Diazoxide, an antihypertensive drug and first-line treatment for congenital hyperinsulinemia . Modern synthetic methods leveraging this intermediate achieve efficient Diazoxide production under milder conditions, avoiding corrosive reagents and enhancing industrial viability . This application is supported by the compound's established 83% synthesis yield and its unique substitution pattern [1].

Building Block for Sulfonamide-Based Pharmaceutical Libraries

This compound is widely utilized as a key intermediate in the synthesis of sulfonamide-based pharmaceuticals, including antimicrobial and diuretic agents . Its defined physicochemical properties—LogP of 0.06–0.57 and TPSA of 94.56 Ų —make it an attractive scaffold for developing drug candidates with favorable oral bioavailability. The availability of X-ray crystal structure data [2] further supports structure-based drug design efforts.

Quality Control and Analytical Method Development in Pharmaceutical Manufacturing

The existence of a validated RP-HPLC method using a Newcrom R1 column [3] enables reliable purity assessment and impurity profiling in pharmaceutical manufacturing settings. Commercial availability with certified purity up to 98% and batch-specific QC reports including NMR and HPLC ensure consistent material quality for regulatory compliance.

Structure-Activity Relationship (SAR) Studies in Medicinal Chemistry

Researchers employ 5-amino-2-chlorobenzenesulfonamide in SAR studies to optimize drug candidates targeting bacterial infections and other therapeutic areas . Its unique 2-chloro-5-amino substitution pattern provides distinct reactivity compared to positional isomers [1], enabling the exploration of substituent effects on biological activity and metabolic stability.

• [1] Perjéssy, A.; Kolehmainen, E.; Fabian, W. M. F.; Ludwig, M.; Laihia, K.; Kulhanek, J.; Susteková, Z. Structure-Reactivity-Spectra Correlations for Substituted Benzenesulfonamides. Sulfur Letters 2002, 25, 71–78. View Source
• [2] Acta Crystallographica Section E: Structure Reports Online. 2007, 64(Pt 1), o223. doi: 10.1107/S1600536807064793. View Source
• [3] SIELC Technologies. Separation of 5-Amino-2-chlorobenzenesulphonamide on Newcrom R1 HPLC column. Application Note, May 16, 2018. View Source